Cas no 2138017-69-1 (4-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-2,2-dimethylbutanamide)

• Product Name: 4-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-2,2-dimethylbutanamide
• CAS No: 2138017-69-1
• MF: C₁₂H₂₁N₅O
• MW: 251.328041791916
• CID: 6120744
• PubChem ID: 165955582
• Update Time: 2025-10-29

4-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-2,2-dimethylbutanamide Chemical and Physical Properties

Names and Identifiers

• 4-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-2,2-dimethylbutanamide
• EN300-1130812
• 2138017-69-1
• 4-amino-N-[1-(azetidin-3-yl)-1H-pyrazol-5-yl]-2,2-dimethylbutanamide

• Inchi： 1S/C12H21N5O/c1-12(2,4-5-13)11(18)16-10-3-6-15-17(10)9-7-14-8-9/h3,6,9,14H,4-5,7-8,13H2,1-2H3,(H,16,18)
• InChI Key： JOCLTRSSIAHOSQ-UHFFFAOYSA-N
• SMILES： O=C(C(C)(C)CCN)NC1=CC=NN1C1CNC1

Computed Properties

• Exact Mass: 251.17461031g/mol
• Monoisotopic Mass: 251.17461031g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 85Ų

Additional information on 4-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-2,2-dimethylbutanamide

Introduction to 4-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-2,2-dimethylbutanamide and Its Significance in Modern Chemical Biology

4-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-2,2-dimethylbutanamide, identified by its CAS number 2138017-69-1, represents a compound of considerable interest in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The compound's unique structural features, including the presence of an azetidine ring and a pyrazole moiety, make it a promising candidate for further investigation in various biological pathways.

The azetidin-3-yl substituent in the molecular structure of 4-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-2,2-dimethylbutanamide plays a pivotal role in determining its biological activity. Azetidine derivatives are known for their ability to interact with biological targets in a highly specific manner, which is crucial for the development of drugs with minimal side effects. The pyrazole ring, another key structural component, is widely recognized for its pharmacological properties and has been incorporated into numerous drug molecules due to its ability to modulate enzyme activity and receptor binding.

Recent advancements in chemical biology have highlighted the importance of 4-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-2,2-dimethylbutanamide as a potential scaffold for drug discovery. Researchers have been exploring its interactions with various biological targets, including enzymes and receptors involved in inflammation, pain signaling, and metabolic disorders. The compound's ability to modulate these pathways makes it an attractive candidate for further development into therapeutic agents.

In particular, studies have shown that 4-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-2,2-dimethylbutanamide exhibits significant inhibitory activity against certain enzymes implicated in inflammatory responses. This has led to investigations into its potential use as an anti-inflammatory agent. The compound's structural features allow it to bind effectively to these enzymes, thereby inhibiting their activity and reducing inflammation. Such findings are particularly promising given the growing prevalence of inflammatory diseases worldwide.

The synthesis and characterization of 4-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-2,2-dimethylbutanamide have been the focus of several research groups. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are essential for subsequent biological testing. Techniques such as solid-phase synthesis and catalytic hydrogenation have been particularly useful in constructing the complex molecular framework of this compound. These efforts have resulted in a well-characterized molecule that is now being subjected to rigorous biological evaluation.

Biological testing of 4-amino-N-1-(azetidin-3-yll)-1H-pyrazol -5 - yl - 2 , 2 - dimethylbutanamide has revealed several interesting properties. In vitro studies have demonstrated its ability to inhibit the activity of key enzymes involved in pain signaling pathways. This suggests that the compound may have analgesic properties, making it a potential candidate for the development of new pain medications. Additionally, preliminary studies indicate that it may also exhibit effects on metabolic pathways, which could be beneficial in the treatment of metabolic disorders such as diabetes.

The potential therapeutic applications of 4-amino-N - 1 - ( azetidin - 3 - yl ) - 1 H - pyrazol - 5 - yl - 2 , 2 - dimethylbutanamide extend beyond anti-inflammation and analgesia. Researchers are also exploring its potential use in treating neurological disorders, where modulation of pain signaling and inflammatory pathways can have significant therapeutic benefits. The compound's ability to interact with multiple biological targets makes it a versatile tool for drug discovery and development.

As our understanding of biological pathways continues to evolve, so does our appreciation for compounds like 4-amino-N - 1 - ( azetidin - 3 - yl ) - 1 H - pyrazol - 5 - yl - 2 , 2 - dimethylbutanamide . The integration of computational chemistry and high-throughput screening techniques has further accelerated the process of identifying promising drug candidates. These advancements allow researchers to predict the biological activity of compounds with greater accuracy before they are synthesized and tested experimentally.

The future prospects for 4-amino-N - 1 - ( azetidin - 3 - yl ) - 1 H - pyrazol _5_ _ yl _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ dimethylbutanamide_ are bright. Ongoing research aims to optimize its pharmacological properties and explore new therapeutic applications. Collaborative efforts between chemists, biologists, and pharmacologists are essential in translating laboratory findings into clinical applications that can benefit patients worldwide. The compound's unique structural features and promising biological activities make it a valuable asset in the ongoing quest to develop novel therapeutics.